tert-butyl 1-(4-hydroxy-3-nitrophenyl)-3-isopropyl-1H-pyrazole-5-carboxylate

• Molecular Formula: C17H21N3O5
• Molecular Weight: 347.4 g/mol
• IUPAC Name: tert-butyl 2-(4-hydroxy-3-nitrophenyl)-5-propan-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C17H21N3O5/c1-10(2)12-9-14(16(22)25-17(3,4)5)19(18-12)11-6-7-15(21)13(8-11)20(23)24/h6-10,21H,1-5H3
• InChI Key: QETLZOAYIZQALR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)C(=O)OC(C)(C)C)C2=CC(=C(C=C2)O)[N+](=O)[O-]

Description

Tert-butyl 1-(4-hydroxy-3-nitrophenyl)-3-isopropyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C17H21N3O5 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 1-(4-fluoro-3-nitrophenyl)-3-isopropyl-1H-pyrazole-5-carboxylate (0.74 g, 2.1 mmol) in THF/water (12 mL) was added LiOH (300 mg, 13 mmol) and H2O2 (30% wt, 0.96 mL). The reaction mixture was heated overnight at 60° C. Na2S2O3 solution was added until the peroxide test (starch-iodide paper) was negative. Acetic acid was added until the pH was 4-5. The solution was extracted with EtOAc and the organic layer was washed with brine, dried (MgSO4), concentrated in vacuo and purified by silica gel column chromatography (EtOAc/hexanes) to obtain tert-butyl 1-(4-hydroxy-3-nitrophenyl)-3-isopropyl-1H-pyrazole-5-carboxylate (0.27 g, 37% yield). MS (ESI) m/z: 348.3 (M+H+).